Cas no 1536779-68-6 (2-(1H-indazol-3-yl)propanoic acid)

• Product Name: 2-(1H-indazol-3-yl)propanoic acid
• CAS No: 1536779-68-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6336805
• PubChem ID: 20031085
• Update Time: 2025-11-02

2-(1H-indazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)propanoic acid
• EN300-1848547
• SCHEMBL9334422
• 1536779-68-6

• Inchi： 1S/C10H10N2O2/c1-6(10(13)14)9-7-4-2-3-5-8(7)11-12-9/h2-6H,1H3,(H,11,12)(H,13,14)
• InChI Key： FWPADFOYNIFFRV-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=C2C=CC=CC2=NN1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-(1H-indazol-3-yl)propanoic acid

Comprehensive Guide to 2-(1H-indazol-3-yl)propanoic acid (CAS No. 1536779-68-6): Properties, Applications, and Market Insights

2-(1H-indazol-3-yl)propanoic acid (CAS No. 1536779-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indazole core and propanoic acid side chain, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing interest in 2-(1H-indazol-3-yl)propanoic acid is driven by its potential applications in targeted therapies. Researchers are increasingly exploring its role in modulating enzymatic activity, which aligns with the current trend toward precision medicine. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a focal point for virtual screening and molecular docking studies. Its compatibility with modern high-throughput screening techniques further enhances its appeal in the pharmaceutical industry.

From a chemical perspective, 2-(1H-indazol-3-yl)propanoic acid exhibits notable stability under standard laboratory conditions, making it suitable for diverse synthetic applications. Its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) and limited in water—allows for flexible formulation strategies. These properties are critical for researchers optimizing drug delivery systems, a topic of high relevance given the increasing demand for biocompatible excipients and enhanced bioavailability in drug development.

The market for 2-(1H-indazol-3-yl)propanoic acid is expanding, particularly in regions with robust pharmaceutical R&D ecosystems, such as North America, Europe, and Asia-Pacific. Industry reports highlight its use in small-molecule therapeutics, with applications spanning oncology, immunology, and metabolic disorders. This aligns with global healthcare trends emphasizing personalized treatment and orphan drug development. Suppliers are increasingly offering this compound in both research-grade and GMP-compliant quantities to meet varied demand.

In analytical chemistry, 2-(1H-indazol-3-yl)propanoic acid is typically characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity assessment and batch-to-batch consistency—critical factors for regulatory compliance in preclinical studies. The compound’s distinct spectral signatures (e.g., aromatic proton resonances in NMR) facilitate its identification in complex matrices, a feature valued in metabolomics research and quality control protocols.

Future prospects for 1536779-68-6 include its potential integration into green chemistry workflows. With sustainability becoming a priority, researchers are investigating eco-friendly synthetic routes for indazole derivatives. This compound’s molecular framework may also inspire bioisosteric replacements in medicinal chemistry, addressing challenges like drug resistance—a hot topic in antibiotic development and cancer therapeutics.

For laboratories handling 2-(1H-indazol-3-yl)propanoic acid, standard safety protocols for organic acids apply, including proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its handling guidelines reflect broader industry shifts toward risk-minimized workflows and laboratory automation. These practices resonate with the increasing adoption of smart lab technologies and data-driven safety management systems.